Cas no 1804054-57-6 (Benzenepropanenitrile, 2-hydroxy-4-methyl-)
Benzenepropanenitrile, 2-hydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2-hydroxy-4-methyl-
- EN300-1849138
- 3-(2-hydroxy-4-methylphenyl)propanenitrile
- 1804054-57-6
-
- Inchi: 1S/C10H11NO/c1-8-4-5-9(3-2-6-11)10(12)7-8/h4-5,7,12H,2-3H2,1H3
- InChI Key: MIVZYEBDDBIPNY-UHFFFAOYSA-N
- SMILES: C1(CCC#N)=CC=C(C)C=C1O
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.097±0.06 g/cm3(Predicted)
- Boiling Point: 340.5±27.0 °C(Predicted)
- pka: 9.98±0.35(Predicted)
Benzenepropanenitrile, 2-hydroxy-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849138-1g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 1g |
$0.0 | 2023-09-19 | ||
| Enamine | EN300-1849138-0.05g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 0.05g |
$683.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-0.1g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 0.1g |
$715.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-0.25g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 0.25g |
$748.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-0.5g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 0.5g |
$781.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-1.0g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 1g |
$813.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-2.5g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 2.5g |
$1594.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-5.0g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 5g |
$2360.0 | 2023-06-01 | ||
| Enamine | EN300-1849138-10.0g |
3-(2-hydroxy-4-methylphenyl)propanenitrile |
1804054-57-6 | 10g |
$3500.0 | 2023-06-01 |
Benzenepropanenitrile, 2-hydroxy-4-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Benzenepropanenitrile, 2-hydroxy-4-methyl-
Benzenepropanenitrile, 2-hydroxy-4-methyl- (CAS No. 1804054-57-6): A Comprehensive Overview
Benzenepropanenitrile, 2-hydroxy-4-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1804054-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules and advanced materials. Its molecular structure, featuring a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 4-position, along with a nitrile functional group, endows it with distinct chemical properties that make it invaluable in multiple applications.
The synthesis and application of Benzenepropanenitrile, 2-hydroxy-4-methyl- have been extensively studied in recent years, particularly in the context of developing novel pharmaceuticals and agrochemicals. The presence of both hydroxyl and nitrile groups allows for diverse chemical transformations, making it a versatile intermediate in organic synthesis. Researchers have leveraged these properties to develop innovative methodologies for constructing complex molecular architectures, which are essential for creating drugs with enhanced efficacy and reduced side effects.
In the realm of pharmaceutical research, Benzenepropanenitrile, 2-hydroxy-4-methyl- has been explored as a precursor for several therapeutic agents. Its structural motif is reminiscent of many bioactive compounds that exhibit pharmacological properties such as anti-inflammatory, antimicrobial, and anticancer activities. For instance, derivatives of this compound have been investigated for their potential to inhibit key enzymes involved in inflammatory pathways, offering promising leads for the development of new treatments for chronic inflammatory diseases.
Recent advancements in computational chemistry have further highlighted the significance of Benzenepropanenitrile, 2-hydroxy-4-methyl- in drug design. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its binding affinity to biological targets, thereby optimizing its pharmacological profile. These insights have guided the development of more potent and selective drug candidates, underscoring the importance of this compound in medicinal chemistry.
Beyond pharmaceutical applications, Benzenepropanenitrile, 2-hydroxy-4-methyl- has found utility in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for synthesizing high-performance polymers with tailored properties. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for use in demanding industrial applications such as aerospace components and electronic devices.
The environmental impact of synthesizing and utilizing Benzenepropanenitrile, 2-hydroxy-4-methyl- has also been a focus of recent research. Efforts have been directed towards developing greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes employing transition metals have emerged as particularly effective strategies for achieving these goals, providing sustainable alternatives for industrial-scale production.
In conclusion, Benzenepropanenitrile, 2-hydroxy-4-methyl-, CAS No. 1804054-57-6, is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in synthetic chemistry. The ongoing research into its applications and synthetic methodologies underscores its importance as a building block for developing innovative solutions in medicine and technology.
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